Cas no 815580-04-2 (6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine])

6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] is a spirocyclic compound featuring a benzo[d][1,3]dioxine moiety fused to a piperidine ring, with a bromine substituent at the 6-position. This structure imparts versatility as a synthetic intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The spirocyclic framework enhances conformational rigidity, potentially improving binding affinity and selectivity in drug design. The bromine atom offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. Its well-defined stereochemistry and stability under standard conditions make it a valuable building block for pharmaceutical research and complex organic synthesis.
6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] structure
815580-04-2 structure
Product name:6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]
CAS No:815580-04-2
MF:C12H14BrNO2
MW:284.149062633514
CID:1081888
PubChem ID:58199399

6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]
    • 6-bromospiro[4H-1,3-benzodioxine-2,4'-piperidine]
    • QSCWHNHFKDAUST-UHFFFAOYSA-N
    • DTXSID70728926
    • SCHEMBL2344358
    • 6-bromo-4H-spiro[1,3-benzodioxine-2,4'-piperidine]
    • 815580-04-2
    • 6-BROMO-4H-SPIRO[BENZO[D][1,3]DIOXINE-2,4-PIPERIDINE]
    • DB-369158
    • MDL: MFCD13195394
    • Inchi: InChI=1S/C12H14BrNO2/c13-10-1-2-11-9(7-10)8-15-12(16-11)3-5-14-6-4-12/h1-2,7,14H,3-6,8H2
    • InChI Key: QSCWHNHFKDAUST-UHFFFAOYSA-N
    • SMILES: C1=C(C=C2COC3(CCNCC3)OC2=C1)Br

Computed Properties

  • Exact Mass: 283.02079g/mol
  • Monoisotopic Mass: 283.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų
  • XLogP3: 2

6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A129006022-1g
6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]
815580-04-2 95%
1g
$901.25 2023-09-01
Chemenu
CM138953-1g
6-bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]
815580-04-2 95%
1g
$1018 2021-08-05
Chemenu
CM138953-1g
6-bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]
815580-04-2 95%
1g
$841 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743080-1g
6-Bromo-4h-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]
815580-04-2 98%
1g
¥7962.00 2024-04-28

Additional information on 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]

Recent Advances in the Study of 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine (CAS: 815580-04-2)

The compound 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] (CAS: 815580-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine], highlighting its role as a versatile building block for the development of novel psychoactive compounds. The researchers demonstrated that this compound could be efficiently synthesized through a multi-step process involving bromination and spirocyclization, with a high yield and purity. The study also emphasized the compound's stability under various physiological conditions, making it a suitable candidate for further pharmacological evaluation.

In another groundbreaking study, researchers investigated the binding affinity of 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] to specific neurotransmitter receptors, including serotonin and dopamine receptors. The findings, published in Neuropharmacology, revealed that the compound exhibits moderate affinity for these receptors, suggesting its potential utility in the treatment of psychiatric disorders such as depression and schizophrenia. Molecular docking studies further supported these findings, indicating that the spirocyclic structure of the compound allows for optimal interaction with receptor binding sites.

Recent advancements in computational chemistry have also shed light on the pharmacokinetic properties of 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]. A 2024 study utilized in silico modeling to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and blood-brain barrier penetration, which are critical factors for CNS-targeted therapeutics. These computational predictions were subsequently validated through in vitro and in vivo experiments, further solidifying the compound's potential as a drug candidate.

Industry reports from leading pharmaceutical companies have also highlighted the growing interest in 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] as a key intermediate in the synthesis of next-generation antipsychotic drugs. Its unique spirocyclic framework offers a strategic advantage in designing molecules with improved selectivity and reduced off-target effects. Several patents filed in 2023 and 2024 underscore its commercial viability and the ongoing efforts to optimize its synthetic routes and scale-up production.

In conclusion, the latest research on 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] (CAS: 815580-04-2) underscores its significant potential in drug discovery and development. Its versatile synthetic utility, favorable pharmacological properties, and promising ADME profiles make it a valuable candidate for further investigation. Future studies are expected to explore its therapeutic applications in greater depth, paving the way for innovative treatments in the field of mental health and beyond.

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